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Compound of Interest

Compound Name: Isoquinoline-1-carbohydrazide

CAS No.: 406192-81-2

Cat. No.: B1499574

Get Quote

Abstract & Core Directive
This guide details the green synthesis of Isoquinoline-1-carbohydrazide (CAS: 406192-81-2),

a critical scaffold in drug discovery for anti-inflammatory and antimicrobial therapeutics. Moving

away from traditional reflux methods that utilize volatile organic compounds (VOCs) and

excessive energy, this protocol prioritizes Microwave-Assisted Organic Synthesis (MAOS) and

Continuous Flow Chemistry. These methods offer superior atom economy, reduced reaction

times (minutes vs. hours), and the elimination of toxic solvents like DMF or benzene.
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Attribute Specification

Chemical Name Isoquinoline-1-carbohydrazide

Synonyms
Isoquinoline-1-carboxylic acid hydrazide; 1-

Isoquinolinecarbohydrazide

CAS Number 406192-81-2

Molecular Formula C₁₀H₉N₃O

Molecular Weight 187.20 g/mol

Core Structure
Isoquinoline ring fused with a carbohydrazide

moiety at C1

Key Precursor
Ethyl isoquinoline-1-carboxylate (derived from

CAS 486-73-7)

Solubility
Soluble in DMSO, hot Ethanol; sparingly soluble

in water

Green Synthesis Methodologies
Method A: Microwave-Assisted Hydrazinolysis
(Recommended)
Principle: Microwave irradiation provides direct dielectric heating, accelerating the nucleophilic

attack of hydrazine on the ester carbonyl. This method is often solvent-free or uses ethanol,

adhering to Green Chemistry Principle #5 (Safer Solvents) and #6 (Energy Efficiency).

Reagents & Materials
Precursor: Ethyl isoquinoline-1-carboxylate (1.0 equiv).

Reagent: Hydrazine hydrate (80% or 99%, 3.0–5.0 equiv). Note: Excess hydrazine ensures

complete conversion and prevents dimer formation.

Solvent: Absolute Ethanol (optional, minimal volume) or Solvent-Free (neat).

Equipment: Monomode Microwave Reactor (e.g., CEM Discover or Anton Paar Monowave).
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Step-by-Step Protocol
Loading: In a 10 mL microwave process vial, introduce 1.0 mmol of Ethyl isoquinoline-1-

carboxylate.

Reagent Addition: Add 3.0 mmol (approx. 0.15 mL) of Hydrazine hydrate.

Green Tip: If the mixture is solid/viscous, add 0.5–1.0 mL of Ethanol to create a slurry.

Irradiation: Seal the vial and program the reactor:

Temperature: 80–100 °C

Power: Dynamic mode (max 150 W)

Hold Time: 10–15 minutes

Stirring: High

Work-up:

Cool the reaction vessel to room temperature (RT).

The product typically precipitates upon cooling. If not, add 2 mL of ice-cold water.

Filter the solid under vacuum.[1][2]

Wash: Wash with cold ethanol (2 x 1 mL) followed by diethyl ether (to remove trace

hydrazine).

Purification: Recrystallize from hot ethanol if necessary.

Method B: Continuous Flow Synthesis (Scalable)
Principle: Flow chemistry allows for precise control of residence time and heat transfer,

minimizing the handling of hazardous hydrazine and enabling safe scale-up.

Protocol Setup
Feed A: Ethyl isoquinoline-1-carboxylate dissolved in Ethanol (0.5 M).
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Feed B: Hydrazine hydrate in Ethanol (2.0 M).

Reactor: Heated Coil Reactor (PFA or Stainless Steel, 10 mL volume).

Conditions:

Flow Rate: Adjust for a residence time (

) of 20 minutes.

Temperature: 120 °C (Pressurized system prevents boiling).

Back Pressure: 5–10 bar.

Collection: Direct the output into a cooled flask. The product crystallizes spontaneously or

upon solvent evaporation.

Mechanism & Workflow Visualization
The following diagram illustrates the reaction pathway and the comparative logic between

traditional and green methods.

Green Activation Methods
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Caption: Comparative workflow for Microwave and Flow synthesis of Isoquinoline-1-
carbohydrazide, highlighting green activation pathways.
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Quality Control & Characterization
Verify the synthesized compound using the following parameters.

Technique Expected Signal / Observation

Appearance White to pale yellow crystalline solid.

Melting Point
Experimental determination required (Lit. range

for analogs: 150–180 °C).

IR Spectroscopy

3200–3300 cm⁻¹: N-H stretch (hydrazide).1650–

1670 cm⁻¹: C=O stretch (amide I).1590 cm⁻¹:

C=N stretch (isoquinoline ring).

¹H NMR (DMSO-d₆)

δ 9.8–10.0 ppm (s, 1H, -CONH-).δ 8.5–9.0 ppm

(m, Isoquinoline Ar-H).δ 4.5–5.0 ppm (br s, 2H, -

NH₂).

Mass Spectrometry [M+H]⁺ = 188.08 m/z.

Safety & Handling (E-E-A-T)
Although these methods are "green," the reagents possess inherent risks.

Hydrazine Hydrate: Highly toxic, potential carcinogen, and skin sensitizer.

Control: Use in a fume hood. In the Microwave method, the closed vessel contains vapors.

In Flow chemistry, the closed loop minimizes exposure.

Neutralization: Quench excess hydrazine with dilute bleach (sodium hypochlorite) solution

before disposal.

Pressurized Vessels: Microwave vials are under pressure (~2–5 bar at 100 °C with EtOH).

Ensure vials are rated for the selected temperature/pressure.

References
Microwave-Assisted Synthesis of Nitrogen Heterocycles Source: National Institutes of Health

(NIH) / Frontiers in Chemistry Relevance: Validates microwave irradiation for accelerating
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nucleophilic substitutions on quinoline/isoquinoline scaffolds. [Link]

Synthesis of Acid Hydrazides in Continuous Flow Source: U.S. Department of Energy

(OSTI.GOV) Relevance: Establishes the protocol for scalable, green hydrazinolysis of esters

using flow chemistry. [Link]

Isoquinoline-1-carboxylic acid (Precursor Data) Source: PubChem (NIH) Relevance:

Provides physical property data for the starting material (CAS 486-73-7) to ensure correct

stoichiometry. [Link][3]

Green Synthesis of Quinoline Derivatives Source: International Journal of Pharmaceutical

Sciences Relevance: Reviews eco-friendly solvents and energy sources

(ultrasound/microwave) applicable to benzopyridine derivatives. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7705381/
https://www.osti.gov/pages/biblio/1364348
https://pubchem.ncbi.nlm.nih.gov/compound/68092
https://www.chemimpex.com/products/43059
https://ijpsjournal.com/bft-article/green-synthesis-of-quinoline-and-its-derivatives/
https://www.benchchem.com/product/b1499574?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/18/2/2084
https://www.mdpi.com/2673-6411/5/1/1
https://www.chemimpex.com/products/43059
https://www.benchchem.com/product/b1499574/docs#application-note-green-synthesis-of-isoquinoline-1-carbohydrazide
https://www.benchchem.com/product/b1499574/docs#application-note-green-synthesis-of-isoquinoline-1-carbohydrazide
https://www.benchchem.com/product/b1499574/docs#application-note-green-synthesis-of-isoquinoline-1-carbohydrazide
https://www.benchchem.com/product/b1499574/docs#application-note-green-synthesis-of-isoquinoline-1-carbohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1499574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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